Cas no 2138511-16-5 (2-chloro-1-2-(oxan-2-yl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-chloro-1-2-(oxan-2-yl)pyrrolidin-1-ylethan-1-one
• CAS No: 2138511-16-5
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 6416932
• PubChem ID: 165478016
• Update Time: 2025-05-25

2-chloro-1-2-(oxan-2-yl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-2-(oxan-2-yl)pyrrolidin-1-ylethan-1-one
• EN300-1067282
• 2138511-16-5
• 2-chloro-1-[2-(oxan-2-yl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C11H18ClNO2/c12-8-11(14)13-6-3-4-9(13)10-5-1-2-7-15-10/h9-10H,1-8H2
• InChI Key： JYFAFNLOHDXBON-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1C1CCCCO1)=O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-2-(oxan-2-yl)pyrrolidin-1-ylethan-1-one

Comprehensive Overview of 2-Chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2138511-16-5)

2-Chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2138511-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of N-acylpyrrolidine derivatives, which are widely studied for their role in medicinal chemistry and drug development.

The molecular structure of 2-chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one features a pyrrolidine ring substituted with a tetrahydropyran (oxane) moiety and an acetyl chloride group. This combination of functional groups makes it a versatile intermediate in synthetic organic chemistry, particularly in the construction of complex heterocycles. Researchers are increasingly interested in this compound due to its potential as a building block for bioactive molecules, including those targeting neurological and metabolic disorders.

In recent years, the demand for high-purity synthetic intermediates like CAS 2138511-16-5 has surged, driven by advancements in small-molecule drug discovery and peptide synthesis. The compound's stability under various reaction conditions and its compatibility with cross-coupling reactions make it particularly valuable for pharmaceutical R&D. A growing trend in online searches reflects this interest, with queries such as "2-chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one synthesis" and "CAS 2138511-16-5 suppliers" becoming more frequent.

From a green chemistry perspective, the synthesis of 2-chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one has evolved to incorporate more sustainable methodologies. Modern protocols emphasize atom economy and reduced solvent waste, aligning with the pharmaceutical industry's push toward environmentally friendly manufacturing. This shift has also sparked discussions in scientific forums about "scalable synthesis of N-acylpyrrolidine derivatives" and "catalytic approaches for heterocyclic compounds."

The analytical characterization of CAS 2138511-16-5 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Recent publications have highlighted its utility in designing kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

As the scientific community continues to explore pyrrolidine-based therapeutics, compounds like 2-chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one are gaining prominence. Their modular synthesis allows for rapid diversification, addressing the need for fragment-based drug design and combinatorial chemistry. This aligns with current industry trends toward targeted molecular libraries and precision medicine approaches.

In conclusion, 2-chloro-1-(2-(oxan-2-yl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2138511-16-5) represents an important tool in modern chemical research. Its applications span from medicinal chemistry to material science, reflecting the growing intersection of these disciplines. With ongoing innovations in synthetic methodology and an increasing focus on structure-based drug design, this compound is poised to remain relevant in cutting-edge scientific investigations.